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Compound of Interest

Compound Name: AKOS-22

Cat. No.: B15611334 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with AKOS-22. It includes detailed

guidance on personal protective equipment, operational procedures, and disposal plans to

ensure the safe and effective handling of this compound.

Chemical Identifier and Properties
Property Value Source

Product Name AKOS-22 DC Chemicals

CAS Number 878983-38-1 DC Chemicals

Molecular Formula C22H21ClF3N3O3 DC Chemicals

Molecular Weight 467.87 g/mol DC Chemicals

Purity ≥98% (HPLC) Tocris Bioscience

Solubility Soluble in DMSO MedKoo Biosciences

Storage

Short term (days to weeks): 0 -

4°C. Long term (months to

years): -20°C.

MedKoo Biosciences
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AKOS-22 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE):

To minimize exposure and ensure safety, the following personal protective equipment should

be worn when handling AKOS-22[2]:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Gloves should

be inspected for defects before each use.

Body Protection: A laboratory coat or coveralls should be worn. For larger quantities or when

there is a risk of splashing, impervious clothing should be used.

Respiratory Protection: If working with the solid powder outside of a ventilated enclosure or if

aerosols may be generated, a full-face respirator with appropriate cartridges should be used.

Operational Plans: Handling and Storage
Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a tightly sealed container in a dry, dark place.[4]

For short-term storage, maintain at 0 - 4°C.[4]

For long-term storage, keep at -20°C.[4]
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Disposal Plan
AKOS-22 and any contaminated materials should be disposed of as hazardous chemical

waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[1] Do not allow the product to enter drains, as it is very toxic to aquatic life.[1] Follow

all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols and Data
AKOS-22 is a known inhibitor of the Voltage-Dependent Anion Channel 1 (VDAC1), which

plays a crucial role in mitochondrion-mediated apoptosis.[5] It has been shown to inhibit

VDAC1 oligomerization and the subsequent release of apoptotic factors.

Quantitative Data
Parameter Value Cell Line Condition Source

Kd (VDAC1) 15.4 µM - -
MedchemExpres

s

IC50 (Apoptosis) 7.5 µM - -
MedchemExpres

s

IC50 (Apoptosis

& VDAC1

Oligomerization)

3.3 - 3.6 µM HEK-293 Selenite-induced Tocris Bioscience

Effective

Concentration

(Apoptosis

Inhibition)

30 µM SH-SY5Y Cisplatin-induced
MedchemExpres

s

Key Experimental Methodology: Inhibition of Apoptosis
This protocol provides a general workflow for assessing the efficacy of AKOS-22 in preventing

apoptosis induced by a chemical agent (e.g., selenite, cisplatin).
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Cell Culture: Plate cells (e.g., HEK-293, SH-SY5Y) at an appropriate density and allow them

to adhere overnight.

Pre-treatment: Treat the cells with varying concentrations of AKOS-22 (e.g., 5-30 µM) for a

specified duration (e.g., 2 hours).

Induction of Apoptosis: Introduce the apoptosis-inducing agent (e.g., selenite or cisplatin) to

the cell culture medium.

Incubation: Incubate the cells for a period sufficient to induce apoptosis (this will vary

depending on the cell line and inducing agent).

Assessment of Apoptosis: Analyze the cells for markers of apoptosis. This can be done

through various methods, such as:

Western Blot: To detect the release of Cytochrome c from the mitochondria into the cytosol

or to measure the levels of VDAC1 oligomers.

Flow Cytometry: Using Annexin V/Propidium Iodide staining to quantify apoptotic and

necrotic cells.

Microscopy: Observing morphological changes characteristic of apoptosis.

Signaling Pathway and Experimental Workflow
Diagrams
Below are diagrams illustrating the mechanism of action of AKOS-22 and a typical

experimental workflow.
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Mechanism of Action of AKOS-22
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Caption: Mechanism of AKOS-22 in inhibiting apoptosis.
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Experimental Workflow for AKOS-22 Efficacy

1. Cell Seeding

2. Pre-treatment with AKOS-22

3. Introduction of Apoptotic Inducer

4. Incubation

5. Analysis of Apoptosis
(Western Blot, Flow Cytometry, etc.)

Click to download full resolution via product page

Caption: A typical experimental workflow to test AKOS-22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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